Cas no 834884-78-5 (6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde)

• Product Name: 6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde
• CAS No: 834884-78-5
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 988926
• PubChem ID: 16217970
• Update Time: 2025-06-15

6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde
• 6-(1,3-BENZODIOXOL-5-YL)-2-PYRIDINCARBALDEHYD
• 6-(1,3-BENZODIOXOL-5-YL)-2-PYRIDINCARBALDEHYDE
• 6-(1,3-BENZODIOXOL-5-YL)-2-PYRIDINECARBALDEHYDE
• 6-(1,3-Benzodioxol-5-yl)-2-pyridinecarboxaldehyde
• 6-(Benzo[1,3]dioxol-5-yl)pyridine-2-carbaldehyde
• 6-(benzo[d][1,3]dioxol-5-yl)picolinaldehyde
• 6-(1,3-benzodioxol-5-yl)-2-pyridine-carboxaldehyde
• 6-(1,3-Benzodioxol-5-yl)-2-pyridinecarboxaldehyde, 97%
• MFCD06410049
• 834884-78-5
• AB23948
• 6-(2H-1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde
• 6-(1,3-Benzodioxol-5-yl)-2-pyridinecarb&
• 6-Benzo[1,3]dioxol-5-ylpyridine-2-carbaldehyde
• DTXSID50584688
• SCHEMBL304460
• DB-350097

• Inchi： 1S/C13H9NO3/c15-7-10-2-1-3-11(14-10)9-4-5-12-13(6-9)17-8-16-12/h1-7H,8H2
• InChI Key： XITSUEJTFNGOIW-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3C=CC=C(C=O)N=3)=CC1=2

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Melting Point: 117-122 °C
• PSA: 48.42000
• LogP: 2.28980

6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 6-(1,3-benzodioxol-5-yl)pyridine-2-carbaldehyde

6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde: A Novel Compound with Promising Therapeutic Potential

6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde, with the CAS number 834884-78-5, represents a unique chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its structural complexity, which includes a pyridine ring fused with a benzodioxol ring, and a carbaldehyde functional group. The combination of these structural elements confers distinct physicochemical properties, making it a potential candidate for pharmaceutical applications. Recent studies have highlighted its potential in modulating biological targets, particularly in the context of inflammatory diseases and neurodegenerative disorders.

The pyridine ring in 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde contributes to its aromaticity, which is crucial for molecular interactions with biological targets. The benzodioxol ring, on the other hand, introduces additional hydrogen-bonding capabilities and hydrophobicity, which may enhance its bioavailability. The carbaldehyde functional group is known to participate in redox reactions and can serve as a reactive intermediate in metabolic pathways. These structural features collectively position 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde as a versatile scaffold for drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines such as IL-6 and TNF-α. The study also revealed that the compound modulates the NF-κB signaling pathway, which is a key regulator of inflammatory responses. This finding underscores the potential of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde as a therapeutic agent for conditions such as chronic inflammation and autoimmune disorders.

Another area of interest is the antioxidant potential of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde. A 2024 study in Antioxidants reported that this compound effectively scavenges reactive oxygen species (ROS) and upregulates the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). The study further suggested that the compound's antioxidant activity is mediated through the activation of the Nrf2/KEAP1 pathway, a critical pathway in cellular defense against oxidative stress. These findings highlight the compound's potential in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthetic accessibility of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde is another important factor in its pharmaceutical relevance. Researchers have developed efficient synthetic routes to this compound, which involve the coupling of pyridine derivatives with benzodioxol scaffolds. A 2023 paper in Organic Letters described a novel catalytic method for the synthesis of this compound, which significantly reduces the number of steps and improves the yield. This advancement facilitates the large-scale production of the compound for further preclinical and clinical evaluation.

Moreover, the pharmacokinetic profile of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde has been investigated to assess its suitability for drug development. A 2024 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is primarily metabolized via oxidative metabolism in the liver, with minimal renal excretion. This profile suggests that the compound may have a long half-life and good tissue penetration, which are desirable attributes for therapeutic agents.

Despite its promising properties, the toxicological profile of 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde requires further investigation. Preliminary studies in in vitro models have shown that the compound is relatively non-toxic at low concentrations, but its long-term effects in in vivo systems remain to be determined. Ongoing research aims to evaluate the compound's safety profile and identify any potential adverse effects, which is critical for its transition from a laboratory compound to a therapeutic agent.

In conclusion, 6-(1,3-Benzodioxol-5-yl)pyridine-2-carbaldehyde (CAS number 834884-78-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, coupled with its demonstrated biological activities, position it as a potential therapeutic agent for a range of diseases. Continued research into its mechanisms of action, pharmacokinetic properties, and toxicological profile will be essential for its development into a viable pharmaceutical product.